5-[1-(3-chloro-4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-4-yl]-1-(4-methylphenyl)-1H-tetraazole

• Molecular Formula: C19H14ClF3N6
• Molecular Weight: 418.8 g/mol
• IUPAC Name: 5-[1-(3-chloro-4-methylphenyl)-5-(trifluoromethyl)pyrazol-4-yl]-1-(4-methylphenyl)tetrazole
• InChI: InChI=1S/C19H14ClF3N6/c1-11-3-6-13(7-4-11)29-18(25-26-27-29)15-10-24-28(17(15)19(21,22)23)14-8-5-12(2)16(20)9-14/h3-10H,1-2H3
• InChI Key: PYMOHJFSDTXOKG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)C3=C(N(N=C3)C4=CC(=C(C=C4)C)Cl)C(F)(F)F

Description

5-[1-(3-chloro-4-methylphenyl)-5-(trifluoromethyl)-1H-pyrazol-4-yl]-1-(4-methylphenyl)-1H-tetrazole, commonly known as CMT-3, is a tetrazole-based compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of CMT-3 is not fully understood, but it is believed to involve the inhibition of matrix metalloproteinases (MMPs), enzymes that play a critical role in tumor invasion and metastasis. CMT-3 has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
CMT-3 has been found to have a range of biochemical and physiological effects, including anti-inflammatory and analgesic properties. It has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMT-3 in lab experiments is its high potency and selectivity towards cancer cells. However, its low solubility in water and poor pharmacokinetic properties make it difficult to administer in vivo. Additionally, the lack of information on its toxicity and potential side effects limits its clinical application.

Future Directions

There are several future directions for the development of CMT-3 and its derivatives. One area of interest is the modification of the compound to improve its solubility and pharmacokinetic properties. Another potential direction is the use of CMT-3 in combination with other anti-cancer agents to enhance its efficacy. Further research is also needed to fully understand the mechanism of action of CMT-3 and its potential therapeutic applications in other diseases.
In conclusion, CMT-3 is a promising compound with potential therapeutic applications in cancer research. Its unique structure and mechanism of action make it a valuable tool for understanding the biology of cancer and developing new anti-cancer agents. However, further research is needed to fully understand its potential and limitations.

Synthesis Methods

CMT-3 can be synthesized through a multistep process involving the reaction of 3-chloro-4-methylbenzaldehyde with ethyl acetoacetate, followed by the reaction of the resulting product with hydrazine hydrate and trifluoroacetic acid. The final step involves the reaction of the resulting tetrazole intermediate with 4-methylphenylboronic acid.

Scientific Research Applications

CMT-3 has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to exhibit anti-tumor activity in various cancer cell lines, including breast, lung, and prostate cancer. CMT-3 has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.